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Compound of Interest

Compound Name: 6-Bromo-2-naphthol

Cat. No.: B032079

For Immediate Release

This document addresses the chemical classification of 6-Bromo-2-naphthol, specifically
examining whether it belongs to the flavonoid family of molecules. This analysis is based on the
fundamental structural definitions of both flavonoids and naphthol derivatives.

Core Question: Is 6-Bromo-2-naphthol a Flavonoid?

No, 6-Bromo-2-naphthol is not a flavonoid. The classification of a molecule is determined by
its core chemical skeleton. 6-Bromo-2-naphthol is a derivative of naphthalene, while
flavonoids are characterized by a completely different multi-ring structure.

Fundamental Chemical Structures

A comparative analysis of the foundational structures reveals clear distinctions.

o Flavonoid Structure: Flavonoids are a class of polyphenolic compounds defined by a 15-
carbon skeleton.[1] This framework, denoted as C6-C3-C6, consists of two benzene rings
(an A-ring and a B-ring) connected by a three-carbon chain that forms an oxygen-containing
heterocyclic ring (the C-ring).[2][3][4] This three-ring structure is the indispensable
characteristic of all molecules in the flavonoid class.[5]

» 6-Bromo-2-naphthol Structure: This molecule is a member of the naphthol class of
compounds.[6] Its core is naphthalene, an aromatic hydrocarbon composed of two fused
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benzene rings. Specifically, it is a derivative of 2-naphthol, with a bromine atom substituted at

the 6th position.[6] Its molecular formula is C10H7BrO.[7][8]

The fundamental difference lies in the carbon skeleton: flavonoids possess a C6-C3-C6 three-

ring system, whereas 6-Bromo-2-naphthol is built upon a two-ring naphthalene base.

Structural Comparison Visualization

The logical distinction between the two molecular backbones is illustrated below. The diagram

shows that the essential structural requirements for a flavonoid are not met by 6-Bromo-2-

naphthol.
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Logical workflow for the classification of 6-Bromo-2-naphthol.

Conclusion for Researchers
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For professionals in chemical research and drug development, precise molecular classification
is critical. 6-Bromo-2-naphthol's identity as a substituted naphthol, not a flavonoid, dictates its
expected chemical properties, potential synthetic pathways, and biological interactions. It lacks
the C6-C3-C6 backbone that defines the extensive family of flavonoids and therefore should
not be categorized as such in research, library screening, or developmental programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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